Cas no 245435-12-5 (3,5-Di-tert-butyl-2-butoxyphenylboronic acid)

3,5-Di-tert-butyl-2-butoxyphenylboronic acid structure
245435-12-5 structure
Product Name:3,5-Di-tert-butyl-2-butoxyphenylboronic acid
CAS No:245435-12-5
MF:C18H31BO3
MW:306.247946023941
CID:2134622
Update Time:2023-08-04

3,5-Di-tert-butyl-2-butoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-di-tert-butyl-2-butoxyphenylboronic acid
    • CDQGCFBAHDIMHJ-UHFFFAOYSA-N
    • 2-butyloxy-3,5-di-tert-butylphenylboronic acid
    • (2-Butoxy-3,5-di-tert-butylphenyl)-boronic acid
    • 3,5-Di-tert-butyl-2-butoxyphenylboronic acid
    • Inchi: 1S/C18H31BO3/c1-8-9-10-22-16-14(18(5,6)7)11-13(17(2,3)4)12-15(16)19(20)21/h11-12,20-21H,8-10H2,1-7H3
    • InChI Key: CDQGCFBAHDIMHJ-UHFFFAOYSA-N
    • SMILES: O(CCCC)C1=C(B(O)O)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 330
  • Topological Polar Surface Area: 49.7
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